![molecular formula C12H17NO2 B1437606 Methyl 4-((isopropylamino)methyl)benzoate CAS No. 952708-84-8](/img/structure/B1437606.png)
Methyl 4-((isopropylamino)methyl)benzoate
Overview
Description
“Methyl 4-((isopropylamino)methyl)benzoate” is a chemical compound . It contains a total of 32 bonds, including 15 non-H bonds, 7 multiple bonds, 5 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 aromatic ester, and 1 aliphatic secondary amine .
Molecular Structure Analysis
The molecular structure of “Methyl 4-((isopropylamino)methyl)benzoate” includes a six-membered aromatic ring, an ester group, and an aliphatic secondary amine . The IUPAC name is methyl 4-[(propan-2-ylamino)methyl]benzoate .Chemical Reactions Analysis
Esters, such as “Methyl 4-((isopropylamino)methyl)benzoate”, can undergo several types of reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions. They can also be converted to amides via an aminolysis reaction. Additionally, esters can undergo trans-esterification reactions to form different esters .Scientific Research Applications
Catalysts in Chemical Reactions
“Methyl 4-((isopropylamino)methyl)benzoate” is part of the Methyl benzoate (MB) compounds which are prepared by reacting various benzoic acids with methanol using an acidic catalyst . In a study, the solid acids of zirconium metal solids fixed with various substances were studied. It was determined that zirconium metal catalysts with fixed Ti had the best activity .
Use in Scents and Solvents
Most of these compounds have low toxicity and are mainly used in scents and as solvents . For example, MB has a fruity flavor that can be used in pineapple, strawberry, and cherry syrups, and it as acts as a solvent in resin rubber .
Flavoring Agent
Additionally, p-methoxybenzoic acid is also used as a flavoring .
Raw Material for Antitumor Drug
Methyl p-bromobenzoate is the main raw material of pemetrexed disodium, an antitumor drug .
Raw Material for Antifungal Compound
Methyl p-bromobenzoate is also used in the synthesis of diglitin A , an antifungal compound .
Environmentally Safe Insecticide
Methyl benzoate, a relatively new botanical insecticide that occurs naturally as a metabolite in plants, and whose odor is an attractant to some insects . Since 2016, many studies have shown that methyl benzoate is an effective pesticide against a range of different agricultural, stored product, and urban insect pests .
Stimulant
Safety and Hazards
The safety data sheet for a similar compound, Methyl 4-aminobenzoate, indicates that it is combustible and harmful if swallowed. It may cause skin and eye irritation and may be harmful to aquatic life . It’s recommended to avoid breathing its mist, gas, or vapors, avoid contact with skin and eyes, and use personal protective equipment .
properties
IUPAC Name |
methyl 4-[(propan-2-ylamino)methyl]benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-9(2)13-8-10-4-6-11(7-5-10)12(14)15-3/h4-7,9,13H,8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRGCRDOLUZFFOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=CC=C(C=C1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-((isopropylamino)methyl)benzoate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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